Cas no 2639404-53-6 (1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine)

• Product Name: 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine
• CAS No: 2639404-53-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 6291394
• PubChem ID: 165901637
• Update Time: 2025-05-23

1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine
• 2639404-53-6
• EN300-7118945
• 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine

• Inchi： 1S/C7H14N2O/c1-5-7(9)2-6(3-7,4-8)10-5/h5H,2-4,8-9H2,1H3
• InChI Key： BQLKPBGRHVTMOD-UHFFFAOYSA-N
• SMILES： O1C(C)C2(CC1(CN)C2)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine

1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine: A Comprehensive Overview

1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine, identified by the CAS registry number 2639404-53-6, is a compound of significant interest in contemporary chemical research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine is characterized by a bicyclo[2.1.1]hexane framework, which provides a rigid and compact geometry. The presence of two amine groups and a methyl substituent introduces versatility in terms of reactivity and functionalization potential. Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis, enabling the construction of complex molecules with intricate architectures.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery efforts. Researchers have explored its role in the development of bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and neuroprotective drugs. The compound's ability to undergo diverse chemical transformations, including alkylation, acylation, and ring-opening reactions, has further enhanced its utility in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine has shown potential in agrochemical research. Its structural features make it a candidate for the development of novel pesticides and herbicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis routes for this compound, aligning with global efforts to promote eco-friendly chemical practices.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Recent breakthroughs in catalytic asymmetric synthesis have provided new avenues for the enantioselective production of this compound, which is crucial for applications requiring chirally pure materials.

From a materials science perspective, the compound's unique properties make it a candidate for use in advanced materials such as polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups offers opportunities for designing materials with tailored mechanical, thermal, and electronic properties.

In conclusion, 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2639404536) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new possibilities for its use, underscoring its importance in modern chemical innovation.